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Compound of Interest

Compound Name: 5-Ethyl-2-methyloctane

Cat. No.: B3275089 Get Quote

Technical Guide: 5-Ethyl-2-methyloctane
CAS Registry Number: 62016-18-6

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Ethyl-2-methyloctane is a branched-chain alkane, a class of saturated hydrocarbons.[1] As

a structural isomer of undecane (C11H24), its specific arrangement of a methyl group at the 2-

position and an ethyl group at the 5-position of an octane backbone dictates its distinct

physicochemical properties.[1] While not directly implicated in biological signaling pathways

relevant to drug development, this compound serves as a crucial reference standard in

analytical chemistry, particularly in gas chromatography for the calibration of instruments and

the study of retention indices.[1][2] Its structure provides a valuable model for understanding

the behavior of more complex branched alkanes found in various natural and synthetic

mixtures.

Physicochemical and Spectroscopic Data
The properties of 5-Ethyl-2-methyloctane are summarized in the tables below. This data is

essential for its identification, purification, and analysis.

General and Physical Properties
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Property Value Source

CAS Registry Number 62016-18-6 [1][2][3][4][5]

Molecular Formula C11H24 [1][2][3][4][5]

Molecular Weight 156.31 g/mol [1][4][5]

IUPAC Name 5-ethyl-2-methyloctane [3][4]

Density 0.743 g/cm³ (estimate) [6]

Boiling Point 178 °C (estimate) [7]

Melting Point -57.06 °C (estimate) [7]

Refractive Index 1.4167 (estimate) [7]

Chromatographic and Spectroscopic Identifiers
Identifier Value Source

InChI

InChI=1S/C11H24/c1-5-7-

11(6-2)9-8-10(3)4/h10-11H,5-

9H2,1-4H3

[2][3]

InChIKey
CQCKNPUKBOITAX-

UHFFFAOYSA-N
[1][2][3][6]

SMILES CCCC(CC)CCC(C)C [6]

Kovats Retention Index 1037 (Standard polar column) [1]

Note: Detailed 13C NMR, Mass Spectrometry (GC-MS), and Vapor Phase IR spectra are

available for reference in the PubChem and NIST databases.[1][3]

Experimental Protocols
While specific laboratory synthesis procedures for 5-Ethyl-2-methyloctane are not widely

published, a plausible and instructive route can be designed using established organometallic

chemistry principles, such as the Grignard reaction. This method offers high regioselectivity for

constructing the desired carbon skeleton.
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Proposed Synthesis of 5-Ethyl-2-methyloctane
The following is a representative protocol for the synthesis of 5-Ethyl-2-methyloctane.

Objective: To synthesize 5-Ethyl-2-methyloctane via a Grignard reaction, followed by

dehydration and catalytic hydrogenation.

Materials:

Magnesium turnings

Anhydrous diethyl ether

1-bromobutane

5-methyl-2-heptanone

Anhydrous Sodium Sulfate

Sulfuric acid (concentrated)

Palladium on carbon (10% Pd/C)

Methanol or Ethanol

Hydrogen gas supply

Standard glassware for organic synthesis (round-bottom flasks, reflux condenser, separatory

funnel, dropping funnel)

Inert atmosphere setup (e.g., nitrogen or argon line)

Methodology:

Step 1: Preparation of Butylmagnesium Bromide (Grignard Reagent)

All glassware must be oven-dried and assembled under an inert atmosphere of nitrogen or

argon to exclude moisture.
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Place magnesium turnings in a three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

Dissolve 1-bromobutane in anhydrous diethyl ether and add it to the dropping funnel.

Add a small portion of the 1-bromobutane solution to the magnesium. The reaction should

initiate, indicated by bubbling and a gentle reflux. If the reaction does not start, gentle

warming may be applied.

Once initiated, add the remaining 1-bromobutane solution dropwise at a rate that maintains a

steady reflux.

After the addition is complete, continue to stir the mixture at room temperature for an

additional 30-60 minutes to ensure complete reaction.

Step 2: Reaction with 5-methyl-2-heptanone

Dissolve 5-methyl-2-heptanone in anhydrous diethyl ether and add it to the dropping funnel.

Cool the Grignard reagent solution in an ice bath.

Add the ketone solution dropwise to the cooled Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1-2 hours.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel. Separate the ether layer.

Extract the aqueous layer with two additional portions of diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent by rotary evaporation to yield the crude tertiary alcohol, 5-ethyl-2-

methyl-5-octanol.
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Step 3: Dehydration of the Tertiary Alcohol

Place the crude alcohol in a round-bottom flask equipped for distillation.

Add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to distill the resulting alkene (a mixture of isomers of 5-ethyl-2-

methyloctene).

Step 4: Catalytic Hydrogenation of the Alkene

Dissolve the collected alkene in a suitable solvent such as methanol or ethanol in a

hydrogenation vessel.

Add a catalytic amount of 10% Palladium on carbon.

Subject the mixture to an atmosphere of hydrogen gas (typically using a balloon or a Parr

hydrogenator) and stir vigorously until hydrogen uptake ceases.

Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

Remove the solvent by distillation to yield the final product, 5-Ethyl-2-methyloctane.

Purification and Characterization:

The final product can be purified by fractional distillation.

Characterization should be performed using Gas Chromatography-Mass Spectrometry (GC-

MS) to confirm the molecular weight and fragmentation pattern, and by 1H and 13C NMR

spectroscopy to verify the structure.

Diagrams and Workflows
Synthesis Workflow
The logical flow of the proposed synthesis is depicted below.
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Step 1: Grignard Reagent Formation

Step 2: C-C Bond Formation

Step 3: Dehydration

Step 4: Hydrogenation

1-Bromobutane + Mg

Butylmagnesium Bromide

Reaction

Anhydrous Diethyl Ether

Solvent

5-ethyl-2-methyl-5-octanol

5-methyl-2-heptanone

5-ethyl-2-methyloctene isomers

H2SO4 (cat.)

5-Ethyl-2-methyloctane

H2, Pd/C

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 5-Ethyl-2-methyloctane.

Analytical Characterization Pathway
The following diagram illustrates the logical pathway for the analytical characterization of the

synthesized compound.
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Caption: Analytical workflow for purification and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-methyloctane
https://www.benchchem.com/product/b3275089
https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H24/c1-5-7-11(6-2)9-8-10(3)4/h10-11H%2C5-9H2%2C1-4H3
https://webbook.nist.gov/cgi/inchi?ID=C62016186&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-methyloctane-1_3-diol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-methyloctane-1_3-diol
https://spectrabase.com/spectrum/BVU1b1CWDDI
https://www.benchchem.com/product/b3275089#cas-registry-number-for-5-ethyl-2-methyloctane
https://www.benchchem.com/product/b3275089#cas-registry-number-for-5-ethyl-2-methyloctane
https://www.benchchem.com/product/b3275089#cas-registry-number-for-5-ethyl-2-methyloctane
https://www.benchchem.com/product/b3275089#cas-registry-number-for-5-ethyl-2-methyloctane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3275089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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